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Compound of Interest

Compound Name: Ethyl 3-octenoate

Cat. No.: B223717 Get Quote

For laboratory professionals, including researchers, scientists, and those in drug development,

the safe and compliant disposal of chemical waste is a critical responsibility. This guide

provides detailed, step-by-step procedures for the proper disposal of Ethyl 3-octenoate, an

organic ester. Adherence to these protocols is essential for ensuring a safe laboratory

environment and meeting regulatory standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to work in a well-ventilated area,

preferably within a chemical fume hood. Appropriate Personal Protective Equipment (PPE)

must be worn, including nitrile gloves, safety glasses, and a laboratory coat.[1][2] Ethyl 3-
octenoate is a combustible liquid and should be kept away from heat, sparks, open flames,

and hot surfaces.[3][4][5]

Quantitative Data for Risk Assessment
While a specific Safety Data Sheet (SDS) for Ethyl 3-octenoate is not readily available, the

following table summarizes typical properties for the closely related compound, Ethyl

octanoate, which are relevant for safe handling and disposal.
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Property Value Reference

Molecular Formula C₁₀H₁₈O₂

Molecular Weight 170.25 g/mol

Flash Point ~82.78 °C (181.00 °F)

Boiling Point 211-213 °C (412-415 °F)

Physical State Liquid

Solubility in Water 52.1 mg/L @ 25 °C (estimated)

Hazard Classification
Combustible Liquid, Skin

Irritant

Step-by-Step Disposal Protocol
The required method for the disposal of Ethyl 3-octenoate is to collect it as hazardous

chemical waste for removal by a licensed waste disposal contractor or your institution's

Environmental Health and Safety (EHS) department. Under no circumstances should Ethyl 3-
octenoate be disposed of down the sink or in regular trash.

1. Waste Segregation and Collection:

Identify the waste as non-halogenated, flammable organic liquid waste.

Segregate Ethyl 3-octenoate waste from other waste streams, especially from incompatible

materials such as acids, bases, and strong oxidizing or reducing agents.

Designate a specific, leak-proof container for flammable organic waste. The container must

be chemically compatible with organic esters; a glass or suitable plastic container is

recommended.

2. Container Labeling:

Clearly label the waste container with the words "Hazardous Waste" and "Flammable

Organic Liquid."
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List the full chemical name, "Ethyl 3-octenoate," and its approximate concentration or

volume.

If mixing with other compatible organic solvent waste, maintain a comprehensive list of all

components and their approximate percentages on the label.

Ensure the date of initial waste accumulation is recorded on the label.

3. Storage:

Keep the waste container tightly sealed except when adding waste.

Store the sealed waste container in a designated and clearly marked Satellite Accumulation

Area (SAA). This area must be at or near the point of waste generation.

The SAA should be a well-ventilated, cool, and dry location away from sources of ignition.

Ensure the waste container is stored in secondary containment to prevent spills.

4. Requesting Disposal:

Laboratory wastes can typically be accumulated for up to nine months.

Do not exceed the storage limit of 55 gallons for hazardous waste in an SAA.

Once the container is full or nearing its accumulation time limit, arrange for its collection by

your institution's EHS office or a licensed hazardous waste disposal company.

5. Spill Management:

In the event of a small spill, ensure the area is well-ventilated and wear appropriate PPE.

For liquid spills, absorb the material with an inert absorbent such as vermiculite, sand, or cat

litter.

Collect the contaminated absorbent material into a sealed, labeled container for disposal as

hazardous waste.
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All materials used for cleanup must be disposed of as hazardous waste.

For larger spills, or if you are unsure how to proceed, contact your institution's EHS

department for assistance.

6. Disposal of Empty Containers:

Empty containers that previously held Ethyl 3-octenoate must also be handled with care.

Triple rinse the empty container with a suitable solvent (e.g., ethanol or acetone). The rinsate

must be collected and disposed of as hazardous waste.

After triple rinsing, deface the chemical label on the empty container before disposing of it as

regular trash, if permitted by your institution's policies.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Ethyl 3-
octenoate.
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Caption: Logical workflow for the proper disposal of Ethyl 3-octenoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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